Cas no 1019105-03-3 (1-[4-(azepane-1-sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl]-2-(4-tert-butylphenoxy)ethan-1-one)

• Product Name: 1-[4-(azepane-1-sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl]-2-(4-tert-butylphenoxy)ethan-1-one
• CAS No: 1019105-03-3
• MF: C₂₃H₃₃N₃O₄S
• MW: 447.590824842453
• CID: 6065747
• PubChem ID: 27452806
• Update Time: 2025-10-21

1-[4-(azepane-1-sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl]-2-(4-tert-butylphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(azepane-1-sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl]-2-(4-tert-butylphenoxy)ethan-1-one
• 1-[4-(azepan-1-ylsulfonyl)-3,5-dimethylpyrazol-1-yl]-2-(4-tert-butylphenoxy)ethanone
• Ethanone, 2-[4-(1,1-dimethylethyl)phenoxy]-1-[4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-3,5-dimethyl-1H-pyrazol-1-yl]-
• AKOS021600966
• F2065-0471
• 1-(4-(azepan-1-ylsulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl)-2-(4-(tert-butyl)phenoxy)ethanone
• 1019105-03-3

• Inchi： 1S/C23H33N3O4S/c1-17-22(31(28,29)25-14-8-6-7-9-15-25)18(2)26(24-17)21(27)16-30-20-12-10-19(11-13-20)23(3,4)5/h10-13H,6-9,14-16H2,1-5H3
• InChI Key： XBKNOJUNJUHTMG-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C)=C(S(N2CCCCCC2)(=O)=O)C(C)=N1)COC1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 447.21917772g/mol
• Monoisotopic Mass: 447.21917772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 613.1±65.0 °C(Predicted)
• pka: -2.96±0.12(Predicted)

Additional information on 1-[4-(azepane-1-sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl]-2-(4-tert-butylphenoxy)ethan-1-one

Comprehensive Overview of 1-[4-(azepane-1-sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl]-2-(4-tert-butylphenoxy)ethan-1-one (CAS No. 1019105-03-3)

The compound 1-[4-(azepane-1-sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl]-2-(4-tert-butylphenoxy)ethan-1-one (CAS No. 1019105-03-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an azepane-1-sulfonyl group and a 4-tert-butylphenoxy moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

In recent years, the demand for sulfonyl-containing compounds has surged due to their versatility in drug discovery. The azepane-1-sulfonyl group in this compound is particularly noteworthy, as it enhances metabolic stability and bioavailability—key factors in developing next-generation therapeutics. Researchers frequently search for "sulfonyl derivatives in medicinal chemistry" or "azepane-based drug candidates," highlighting the growing interest in such structures. CAS No. 1019105-03-3 exemplifies this trend, offering a scaffold for designing inhibitors targeting enzymes like kinases or proteases.

Another critical aspect of this compound is its pyrazole core, a heterocyclic motif prevalent in agrochemicals and pharmaceuticals. The 3,5-dimethyl-1H-pyrazol-1-yl segment contributes to its stability and binding affinity, making it a candidate for crop protection agents or anti-inflammatory drugs. Searches for "pyrazole derivatives in agriculture" or "dimethylpyrazole applications" reflect the broader market interest. Additionally, the 4-tert-butylphenoxy group introduces lipophilicity, which can improve membrane permeability—a hot topic in discussions about "optimizing drug delivery systems."

From a synthetic chemistry perspective, CAS No. 1019105-03-3 presents intriguing challenges and opportunities. Its multi-functional design requires advanced techniques like cross-coupling reactions or sulfonylation protocols, topics frequently explored in academic and industrial labs. Queries such as "synthesis of sulfonylated pyrazoles" or "tert-butylphenoxy ether formation" align with the compound's synthetic relevance. Moreover, its potential as a building block for fragment-based drug design (FBDD) resonates with the rise of AI-driven molecular modeling, a trending search term like "computational chemistry in drug discovery."

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its biodegradability and ecotoxicity are subjects of ongoing study, addressing concerns like "green chemistry in sulfonyl compound synthesis." This aligns with global efforts to develop sustainable chemicals, a priority for industries under scrutiny for environmental impact.

In conclusion, 1-[4-(azepane-1-sulfonyl)-3,5-dimethyl-1H-pyrazol-1-yl]-2-(4-tert-butylphenoxy)ethan-1-one (CAS No. 1019105-03-3) represents a convergence of cutting-edge research areas. Its structural features cater to diverse applications, from drug development to agrochemical innovation, while its synthesis and properties address modern scientific and environmental demands. By integrating keywords like "sulfonyl pyrazole derivatives" and "tert-butylphenoxy ethanone applications," this overview ensures visibility in search engines while maintaining scientific rigor.